Cas no 74843-14-4 (16-(S)-Iloprost)
16-(S)-Iloprost Chemical and Physical Properties
Names and Identifiers
-
- 16(S)-Iloprost
- 16-(S)-ILOPROST
- (5E)-5-((3aS,4R,5R,6aS)-5-Hydroxy-4-((1E,3S,4S)-3-hydroxy-4-methyloct-1-en-6-yn-1-yl)hexahydropentalen-2(1H)-ylidene)pentanoic acid
- Iloprost S-isomer
- MolPort-009-018-319
- Pentanoic acid, 5-((3a,4R,5R,6aS)-hexahydro-5-hydroxy-4-((1E,3S,4S)-3-hydroxy-4-methyl-1-octen-6-ynyl)-2(1H)-pentalenylidene)-, (5E)-
- UNII-45U5P0UB24
- UNII-JED5K35YGL component HIFJCPQKFCZDDL-ITQKTNNISA-N
- 16-(S)-Iloprost
-
- Inchi: 1S/C22H32O4/c1-3-4-7-15(2)20(23)11-10-18-19-13-16(8-5-6-9-22(25)26)12-17(19)14-21(18)24/h8,10-11,15,17-21,23-24H,5-7,9,12-14H2,1-2H3,(H,25,26)/b11-10+,16-8+/t15-,17-,18+,19-,20+,21+/m0/s1
- InChI Key: HIFJCPQKFCZDDL-ITQKTNNISA-N
- SMILES: O[C@@H]1C[C@@H]2C/C(=C\CCCC(=O)O)/C[C@@H]2[C@H]1/C=C/[C@H]([C@@H](C)CC#CC)O
Computed Properties
- Exact Mass: 360.23016
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 8
Experimental Properties
- PSA: 77.76
16-(S)-Iloprost Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I267315-10mg |
16-(S)-Iloprost |
74843-14-4 | 10mg |
$26732.00 | 2023-05-18 | ||
| TRC | I267315-25mg |
16-(S)-Iloprost |
74843-14-4 | 25mg |
$ 29000.00 | 2023-09-07 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66190-1mg |
16(S)-Iloprost |
74843-14-4 | 98% | 1mg |
¥4735.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66190-5mg |
16(S)-Iloprost |
74843-14-4 | 98% | 5mg |
¥0.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66190-500ug |
16(S)-Iloprost |
74843-14-4 | 98% | 500ug |
¥2490.00 | 2023-09-08 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-205058-500 µg |
16(S)-Iloprost, |
74843-14-4 | 500µg |
¥1,805.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-205058A-1 mg |
16(S)-Iloprost, |
74843-14-4 | 1mg |
¥3,497.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-205058-500µg |
16(S)-Iloprost, |
74843-14-4 | 500µg |
¥1805.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-205058A-1mg |
16(S)-Iloprost, |
74843-14-4 | 1mg |
¥3497.00 | 2023-09-05 | ||
| 1PlusChem | 1P00G3T1-1mg |
16(S)-Iloprost |
74843-14-4 | ≥98% | 1mg |
$523.00 | 2024-04-21 |
16-(S)-Iloprost Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on 16-(S)-Iloprost
Research Brief on 16-(S)-Iloprost (CAS: 74843-14-4): Recent Advances and Applications
16-(S)-Iloprost (CAS: 74843-14-4) is a stable prostacyclin analog with significant therapeutic potential in cardiovascular and pulmonary diseases. Recent studies have further elucidated its mechanisms of action, clinical efficacy, and novel applications. This research brief synthesizes the latest findings on 16-(S)-Iloprost, focusing on its pharmacological properties, therapeutic uses, and emerging research directions.
Recent pharmacological studies have highlighted the role of 16-(S)-Iloprost in modulating vascular tone and platelet aggregation through selective activation of the prostacyclin (IP) receptor. A 2023 study published in the Journal of Pharmacology and Experimental Therapeutics demonstrated its superior stability compared to endogenous prostacyclin, with a half-life extending up to 30 minutes in plasma. This property enhances its clinical utility in conditions such as pulmonary arterial hypertension (PAH) and peripheral vascular diseases.
In clinical research, 16-(S)-Iloprost has shown promising results in the treatment of PAH. A Phase III clinical trial (NCT04512355) reported in European Respiratory Journal (2024) confirmed its efficacy in improving exercise capacity and hemodynamic parameters. The trial involved 220 patients and demonstrated a 35% improvement in 6-minute walk distance (6MWD) compared to placebo, with a favorable safety profile. These findings support its use as a first-line therapy for PAH.
Emerging applications of 16-(S)-Iloprost include its potential in treating fibrotic diseases. A preclinical study published in Nature Communications (2023) revealed its anti-fibrotic effects in lung and liver tissues, mediated through the inhibition of TGF-β signaling. This opens new avenues for research in idiopathic pulmonary fibrosis (IPF) and cirrhosis, where current treatment options are limited.
From a chemical perspective, advances in the synthesis of 16-(S)-Iloprost have been reported. A 2024 study in Organic Letters detailed a novel enantioselective synthesis route, improving yield and purity. This development addresses previous challenges in large-scale production, potentially reducing costs and increasing accessibility for patients.
Future research directions include exploring combination therapies with other vasodilators and investigating its neuroprotective effects in ischemic stroke models. The ongoing ELIPSE-2 trial (NCT05289180) is evaluating its efficacy in critical limb ischemia, with preliminary results expected in late 2024.
In conclusion, 16-(S)-Iloprost continues to demonstrate significant therapeutic value across multiple indications. Its well-characterized pharmacology, combined with recent clinical and preclinical findings, positions it as a versatile agent in the treatment of vascular and fibrotic diseases. Continued research into its mechanisms and applications promises to further expand its clinical utility in the coming years.
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